Cas no 106291-41-2 (7-methylsulfanyl-4-phenyl-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 7-methylsulfanyl-4-phenyl-1,2,3,4-tetrahydroisoquinoline
• CAS No: 106291-41-2
• MF: C₁₆H₁₇NS
• MW: 255.37788271904
• CID: 1181560
• PubChem ID: 13202251
• Update Time: 2025-04-20

7-methylsulfanyl-4-phenyl-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 7-methylsulfanyl-4-phenyl-1,2,3,4-tetrahydroisoquinoline
• 7-(Methylsulfanyl)-4-phenyl-1,2,3,4-tetrahydroisoquinoline
• 106291-41-2
• 7-(Methylthio)-4-phenyl-1,2,3,4-tetrahydroisoquinoline
• DTXSID50527116

• Inchi： 1S/C16H17NS/c1-18-14-7-8-15-13(9-14)10-17-11-16(15)12-5-3-2-4-6-12/h2-9,16-17H,10-11H2,1H3
• InChI Key： HQPARWDESRQCNT-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC2=C(C=1)CNCC2C1C=CC=CC=1

Computed Properties

• Exact Mass: 255.10831
• Monoisotopic Mass: 255.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 12.03
• LogP: 3.97240